(4-Methylthiazol-5-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (4-methyl-1,3-thiazol-5-yl)-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C14H16N2OS3/c1-10-13(20-9-15-10)14(17)16-5-4-12(19-8-6-16)11-3-2-7-18-11/h2-3,7,9,12H,4-6,8H2,1H3
• InChI Key: OOOWJEGVAUEMTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CCC(SCC2)C3=CC=CS3
• Molecular Formula: C14H16N2OS3
• Molecular Weight: 324.5 g/mol

Description

(4-Methylthiazol-5-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone, also known as MTM, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis and Spectral Characterization : Novel compounds closely related to the one were synthesized and characterized through various spectral methods. The structural optimization and interpretation of theoretical vibrational spectra were conducted using density functional theory (DFT) calculations. Such studies offer insights into the equilibrium geometry, bonding features, and harmonic vibrational wave numbers of these compounds. The molecular docking study carried out using Hex 8.0 aids in understanding the antibacterial activity of the compound (Shahana & Yardily, 2020).

• Crystal Structure Analysis : The crystal structure of a substituted thiophene derivative was reported, emphasizing the wide spectrum of biological activities associated with such structures, ranging from antibacterial to antifungal and antiviral properties. The synthesis process and crystallographic analysis provide valuable information for the further design of materials and pharmaceuticals (Nagaraju et al., 2018).

Biological Activity and Applications

• Antibacterial Screening : A study synthesized novel thiazolyl pyrazole and benzoxazole derivatives, characterizing them through spectral and analytical data. These compounds were scanned for their antibacterial activities, indicating the potential of such molecules in developing new antibacterial agents (Landage, Thube, & Karale, 2019).

• Anticancer Agents : Thioaryl naphthylmethanone oxime ether analogs were designed and identified to display potent cytotoxicity toward various cancer cells. The most promising compound exhibited significant effects in inducing apoptosis, inhibiting migration and invasion, and demonstrating potent tumor regression in mouse models. This highlights the potential of such compounds as new anticancer drug candidates (Chakravarti et al., 2014).

• Antioxidant Properties : The synthesis and evaluation of antioxidant activities of certain derivatives were explored, showing that synthesized compounds possess effective antioxidant power. This suggests potential applications of these molecules as antioxidants in pharmaceutical formulations or food preservation (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).